Cas no 1158264-37-9 (DC07090 Dihydrochloride)

• Product Name: DC07090 Dihydrochloride
• CAS No: 1158264-37-9
• MF: C₁₈H₁₆Cl₂N₄O
• MW: 375.251841545105
• CID: 5052205
• Update Time: 2025-05-16

DC07090 Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• DC07090 Dihydrochloride
• (4-Oxazolo[4,5-b]pyridin-2-yl-phenyl)-pyridin-2-ylmethyl-amine Dihydrochloride
• (4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)(pyridin-2-ylmethyl)amine dihydrochloride

• Inchi： 1S/C18H14N4O.2ClH/c1-2-10-19-15(4-1)12-21-14-8-6-13(7-9-14)18-22-17-16(23-18)5-3-11-20-17;;/h1-11,21H,12H2;2*1H
• InChI Key： NLHMKUDAEGGODS-UHFFFAOYSA-N
• SMILES： Cl.Cl.O1C2C=CC=NC=2N=C1C1C=CC(=CC=1)NCC1C=CC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 372
• Topological Polar Surface Area: 63.8

Experimental Properties

• Color/Form: Solid powder

DC07090 Dihydrochloride Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Additional information on DC07090 Dihydrochloride

DC07090 Dihydrochloride: A Comprehensive Overview

The compound with CAS No. 1158264-37-9, commonly referred to as DC07090 Dihydrochloride, has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound is a dihydrochloride salt, which suggests it has two hydrochloric acid molecules associated with its structure. The DC07090 designation likely refers to its development code or catalog number within a specific research or manufacturing context.

Recent studies have highlighted the importance of DC07090 Dihydrochloride in various fields, including pharmaceuticals and materials science. Its structure, which includes a hydrophilic component and a hydrophobic component, makes it versatile for different applications. Researchers have explored its potential as a drug delivery agent, where its amphiphilic nature could enhance the solubility and bioavailability of poorly soluble drugs.

The synthesis of DC07090 Dihydrochloride involves a multi-step process that typically begins with the preparation of the parent compound, followed by protonation with hydrochloric acid. This process ensures the formation of the dihydrochloride salt, which is more stable and easier to handle compared to its free base form. The exact synthetic pathway may vary depending on the starting materials and reaction conditions, but optimization studies have shown that mild conditions yield higher purity products.

In terms of physical properties, DC07090 Dihydrochloride exhibits a melting point of approximately 245°C, which is relatively high for organic compounds of similar molecular weight. This thermal stability makes it suitable for applications that require exposure to elevated temperatures, such as in certain polymerization reactions or thermal analysis techniques.

Recent advancements in computational chemistry have allowed researchers to model the molecular interactions of DC07090 Dihydrochloride at an atomic level. These simulations have provided insights into its electronic structure and reactivity, paving the way for novel applications in catalysis and material synthesis. For instance, studies suggest that DC07090 Dihydrochloride could act as a catalyst in organic reactions due to its ability to stabilize transition states through hydrogen bonding.

Another area of interest is the environmental impact of DC07090 Dihydrochloride. Researchers have conducted biodegradation studies to assess its potential toxicity and persistence in natural ecosystems. Preliminary results indicate that under aerobic conditions, the compound undergoes rapid microbial degradation, reducing its environmental footprint. However, further studies are needed to evaluate its behavior under anaerobic conditions and in different soil types.

The application of DCO7O9O dihydrochloride in drug delivery systems has been a focal point of recent research. Its ability to form nanoparticles or liposomes has been explored for targeted drug delivery, particularly in cancer therapy. By encapsulating anti-cancer drugs within these structures, researchers aim to reduce systemic toxicity while enhancing therapeutic efficacy.

Moreover, DCO7O9O dihydrochloride has shown promise in the field of regenerative medicine. Its capacity to promote cell adhesion and proliferation makes it a candidate for use in tissue engineering scaffolds. Early experiments with mesenchymal stem cells have demonstrated enhanced differentiation when cultured on surfaces modified with this compound.

In conclusion, DCO7O9O dihydrochloride (CAS No. 1158264-37-9) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties and favorable physical characteristics make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is poised to play an increasingly important role in advancing both scientific knowledge and practical applications.